Ethyl 1-(4-fluorophenyl)-6-oxo-4-(((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)oxy)-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-6-oxo-4-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyloxy)pyridazine-3-carboxylate
• InChI: InChI=1S/C23H21FN2O6S/c1-2-31-23(28)22-20(14-21(27)26(25-22)18-10-8-17(24)9-11-18)32-33(29,30)19-12-7-15-5-3-4-6-16(15)13-19/h7-14H,2-6H2,1H3
• InChI Key: JRQNKYCDPAMAGH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC3=C(CCCC3)C=C2)C4=CC=C(C=C4)F
• Molecular Formula: C23H21FN2O6S
• Molecular Weight: 472.5 g/mol

Description

Ethyl 1-(4-fluorophenyl)-6-oxo-4-(((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)oxy)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H21FN2O6S and its molecular weight is 472.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

Ethyl 1-(4-fluorophenyl)-6-oxo-4-(((5,6,7,8-tetrahydronaphthalen-2-yl)sulfonyl)oxy)-1,6-dihydropyridazine-3-carboxylate has been explored in the synthesis of various compounds with potential antimicrobial activities. For instance, Nikulsinh Sarvaiya, Sheetal Gulati, and Harshil Patel (2019) synthesized a range of heterocyclic compounds, including derivatives of this compound, which showed promising antimicrobial activity against bacteria and fungi (Sarvaiya, Gulati, & Patel, 2019).

Synthesis of Novel Derivatives

The compound has also been used in the synthesis of various novel derivatives. For example, S. Tiwari, J. Seijas, M. Vázquez-Tato, A. Sarkate, K. S. Karnik, and A. P. Nikalje (2018) reported an environmentally friendly synthesis of derivatives with potent antibacterial and antifungal activities. These derivatives were evaluated for their antimicrobial activity, enzyme assay, docking study, and toxicity study, showing good drug-like properties (Tiwari et al., 2018).

Potential in Cancer Research

In cancer research, Michael C. Heck, C. Wagner, Pritika H Shahani, Mairi MacNeill, Aleksandra Grozić, Tamana Darwaiz, Micah Shimabuku, David G Deans, Nathan M Robinson, Samer H Salama, J. Ziller, Ning Ma, A. van der Vaart, P. Marshall, and P. Jurutka (2016) synthesized sulfonic acid analogues of this compound for evaluating their potential as selective retinoid X receptor (RXR) agonists. These analogues were compared for their ability to bind RXR and their effectiveness in inhibiting the proliferation of cutaneous T-cell lymphoma cells (Heck et al., 2016).

Synthesis of Antioxidant Derivatives

The compound has also been used in the synthesis of derivatives with potential antioxidant activity. For instance, S. George, R. Sabitha, P. M. Kumar, and T. Ravi (2010) reported the synthesis of new derivatives with evaluated antioxidant activity (George, Sabitha, Kumar, & Ravi, 2010).